molecular formula C16H13N5O3 B6027695 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone CAS No. 330564-32-4

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone

Cat. No. B6027695
CAS RN: 330564-32-4
M. Wt: 323.31 g/mol
InChI Key: QFAXBPRRRVLUKR-CAOOACKPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone, also known as TBA-PhT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a hydrazone derivative of trihydroxybenzaldehyde and 5-phenyl-1,2,4-triazine-3-amine.

Mechanism of Action

The mechanism of action of 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. It has also been found to inhibit the proliferation and migration of cancer cells. In animal studies, it has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone in lab experiments include its ease of synthesis, low toxicity, and potential applications in various scientific fields. However, its limitations include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to study its effects on other signaling pathways involved in inflammation and cancer. Additionally, further studies are needed to optimize its synthesis and improve its solubility in aqueous solutions.

Synthesis Methods

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone can be synthesized through a simple one-pot reaction between trihydroxybenzaldehyde and 5-phenyl-1,2,4-triazine-3-amine in the presence of a reducing agent such as sodium borohydride. The reaction takes place in a solvent such as ethanol or methanol and can be carried out at room temperature.

Scientific Research Applications

2,3,4-trihydroxybenzaldehyde (5-phenyl-1,2,4-triazin-3-yl)hydrazone has been studied for its potential applications in various scientific fields. It has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

4-[(E)-[(5-phenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]benzene-1,2,3-triol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N5O3/c22-13-7-6-11(14(23)15(13)24)8-17-20-16-19-12(9-18-21-16)10-4-2-1-3-5-10/h1-9,22-24H,(H,19,20,21)/b17-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFAXBPRRRVLUKR-CAOOACKPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CN=NC(=N2)NN=CC3=C(C(=C(C=C3)O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)C2=CN=NC(=N2)N/N=C/C3=C(C(=C(C=C3)O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30417021
Record name AC1NSYLL
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30417021
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

323.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

330564-32-4
Record name NSC727709
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=727709
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name AC1NSYLL
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30417021
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.